Cas no 64080-56-4 (Benzene, [[(2-ethoxyethyl)thio]methyl]-)

• Product Name: Benzene, [[(2-ethoxyethyl)thio]methyl]-
• CAS No: 64080-56-4
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 424996
• PubChem ID: 12720608
• Update Time: 2025-08-03

Benzene, [[(2-ethoxyethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(2-ethoxyethyl)thio]methyl]-
• 2-ethoxyethylsulfanylmethylbenzene
• {[(2-ETHOXYETHYL)SULFANYL]METHYL}BENZENE
• A-Ethoxyethyl benzyl sulfide
• DTXSID30507991
• 64080-56-4
• ss-Ethoxyethyl benzyl sulfide
• SCHEMBL12086379
• benzyl(2-ethoxyethyl)sulfane

• MDL： MFCD02755185
• Inchi： 1S/C11H16OS/c1-2-12-8-9-13-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： PJQLIAQLBWBEEJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CCOCC

Computed Properties

• Exact Mass: 196.09228
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives